molecular formula C9H4Br2O4 B8575058 4,6-Dibromo-5-hydroxy-1-benzofuran-2-carboxylic acid CAS No. 836629-05-1

4,6-Dibromo-5-hydroxy-1-benzofuran-2-carboxylic acid

Cat. No. B8575058
CAS RN: 836629-05-1
M. Wt: 335.93 g/mol
InChI Key: OYDJYWZBENDLJC-UHFFFAOYSA-N
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Description

4,6-Dibromo-5-hydroxy-1-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H4Br2O4 and its molecular weight is 335.93 g/mol. The purity is usually 95%.
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properties

CAS RN

836629-05-1

Molecular Formula

C9H4Br2O4

Molecular Weight

335.93 g/mol

IUPAC Name

4,6-dibromo-5-hydroxy-1-benzofuran-2-carboxylic acid

InChI

InChI=1S/C9H4Br2O4/c10-4-2-5-3(7(11)8(4)12)1-6(15-5)9(13)14/h1-2,12H,(H,13,14)

InChI Key

OYDJYWZBENDLJC-UHFFFAOYSA-N

Canonical SMILES

C1=C2C(=C(C(=C1Br)O)Br)C=C(O2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Preparation of 2-carboxy-5-hydroxybenzofuran 2-Carboxy-5-methoxybenzofuran (1.0 g, 5.2 mmol) was dissolved in anhydrous dichloromethane (25 ml) and cooled to −78° C. A 1 M solution of borontribromide (15.6 ml) in dichloromethane was added slowly. The reaction mixture was allowed to warm to ambient temperature under an atmosphere of nitrogen, and stirred 4 hours. The solution was quenched with aqueous ammonium chloride (20 ml) and extracted with ethyl acetate. The aqueous layer was washed with water and dried over sodium sulfate. 0.9 g (100%) of crude product was obtained. 1H NMR(CD3OD) δ=6.84 (dd, 1H), 6.95 (d, 1H), 7.17 (s, 1H), 7.32 (d, 1H). Step 2: Preparation of 4,6-dibromo-2-carboxy-5-hydroxybenzofuran 2-carboxy-5-hydroxybenzofuran (980 mg, 5.50 mmol) and potassium acetate (1.10 g, 11.21 mmol) were dissolved in acetic acid (30 ml) and cooled to 0° C. Bromine (845 μl, 16.50 mmol) was dissolved in acetic acid (2 ml) and added slowly to the above solution. The reaction mixture was allowed to warm to ambient temperature under an atmosphere of nitrogen, and stirred 2.5 hours. Water (20 ml) was then added to the solution and the reaction quenched upon the addition of Na2S2O3-5H2O (260 mg). The aqueous solution was extracted with diethyl ether, and the organic layer washed with aqueous sodium thiosulfate and dried over sodium sulfate. Concentration in vacuo yielded a tan solid which was washed with hexanes to yield 1.04 g (56%). 1H NMR (CD3OD) δ=7.39 (s, 1H), 7.82 (s, 1H).
Name
4,6-dibromo-2-carboxy-5-hydroxybenzofuran 2-carboxy-5-hydroxybenzofuran
Quantity
980 mg
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
845 μL
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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